molecular formula C12H10ClFN2O B1625379 2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine CAS No. 426829-21-2

2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine

Cat. No. B1625379
M. Wt: 252.67 g/mol
InChI Key: AEKVMDSKMIBDKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine is a useful research compound. Its molecular formula is C12H10ClFN2O and its molecular weight is 252.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

426829-21-2

Product Name

2-Chloro-6-(1-(3-fluorophenyl)ethoxy)pyrazine

Molecular Formula

C12H10ClFN2O

Molecular Weight

252.67 g/mol

IUPAC Name

2-chloro-6-[1-(3-fluorophenyl)ethoxy]pyrazine

InChI

InChI=1S/C12H10ClFN2O/c1-8(9-3-2-4-10(14)5-9)17-12-7-15-6-11(13)16-12/h2-8H,1H3

InChI Key

AEKVMDSKMIBDKH-UHFFFAOYSA-N

SMILES

CC(C1=CC(=CC=C1)F)OC2=CN=CC(=N2)Cl

Canonical SMILES

CC(C1=CC(=CC=C1)F)OC2=CN=CC(=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloropyrazine (298 mg, 2.00 mmol) and 1-(3-fluorophenyl)ethanol (308 mg, 2.2 mmol) in dioxane (5 mL) was added NaH (55% in oil, 96 mg, 2.2 mmol) at room temperature. The reaction mixture was stirred over night. Water (0.5 mL) was added and the mixture was stirred for 15 min. Drying (K2CO3), filtration, and concentration in vacuo gave the title compound as an oil (0.55 g) that was used directly in the next step. MS m/z 254 (M+H)+.
Quantity
298 mg
Type
reactant
Reaction Step One
Quantity
308 mg
Type
reactant
Reaction Step One
Name
Quantity
96 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Two

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